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Introduction
Alisamycin is a polyene macrolide antibiotic belonging to the manumycin group. It is produced

by Streptomyces sp. strain HIL Y-88,31582, which has been taxonomically identified as likely

being Streptomyces actuosus.[1] First discovered in 1991, Alisamycin exhibits notable

biological activity against Gram-positive bacteria and various fungi, and also displays weak

anti-tumour properties.[1] This technical guide provides an in-depth overview of the discovery,

isolation, and biological characterization of Alisamycin, complete with detailed experimental

protocols and data presented for ease of reference and reproducibility.
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Property Description

Appearance Pale yellow powder

Molecular Formula C31H38N2O7

Molecular Weight 554.65 g/mol

UV λmax (MeOH) 238, 278, 325 nm

Solubility
Soluble in methanol, ethyl acetate, acetone, and

chloroform. Insoluble in water and hexane.

Antimicrobial Activity of Alisamycin
The following table summarizes the Minimum Inhibitory Concentration (MIC) values of

Alisamycin against a range of microorganisms.

Test Organism Type MIC (µg/mL)

Staphylococcus aureus Gram-positive bacterium 1.56

Bacillus subtilis Gram-positive bacterium 3.12

Streptococcus pyogenes Gram-positive bacterium 6.25

Candida albicans Fungus 12.5

Aspergillus niger Fungus 25

Escherichia coli Gram-negative bacterium >100

Pseudomonas aeruginosa Gram-negative bacterium >100

Experimental Protocols
I. Fermentation of Streptomyces actuosus for
Alisamycin Production
This protocol outlines the submerged fermentation process for the production of Alisamycin.

1. Media Preparation:
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Seed Medium (per liter):

Glucose: 10 g

Soybean meal: 10 g

NaCl: 5 g

CaCO₃: 2 g

pH adjusted to 7.0 before sterilization.

Production Medium (per liter):

Soluble starch: 20 g

Yeast extract: 5 g

Peptone: 5 g

K₂HPO₄: 1 g

MgSO₄·7H₂O: 0.5 g

pH adjusted to 7.2 before sterilization.

2. Inoculum Preparation:

Aseptically transfer a loopful of Streptomyces actuosus (HIL Y-88,31582) spores from a stock

culture to a 250 mL Erlenmeyer flask containing 50 mL of sterile seed medium.

Incubate the flask at 28°C on a rotary shaker at 200 rpm for 48 hours.

3. Production Fermentation:

Transfer the seed culture (5% v/v) to a 2 L baffled Erlenmeyer flask containing 1 L of sterile

production medium.

Incubate the production culture at 28°C on a rotary shaker at 200 rpm for 7 days.
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Monitor the fermentation broth for Alisamycin production periodically using a suitable

bioassay or chromatographic method.

II. Extraction and Purification of Alisamycin
This protocol describes the extraction of Alisamycin from the fermentation broth and its

subsequent purification.

1. Extraction:

After 7 days of fermentation, harvest the culture broth and separate the mycelium from the

supernatant by centrifugation at 5,000 x g for 20 minutes.

Extract the supernatant twice with an equal volume of ethyl acetate.

Combine the organic phases and concentrate under reduced pressure using a rotary

evaporator to obtain a crude oily residue.

2. Purification:

Dissolve the crude extract in a minimal amount of chloroform.

Load the dissolved extract onto a silica gel column (60-120 mesh) pre-equilibrated with

chloroform.

Elute the column with a stepwise gradient of chloroform and methanol (100:0 to 95:5 v/v).

Collect the fractions and monitor for the presence of Alisamycin using thin-layer

chromatography (TLC) with a chloroform-methanol (98:2 v/v) mobile phase.

Pool the fractions containing pure Alisamycin and concentrate to dryness to yield a pale

yellow powder.

III. Determination of Minimum Inhibitory Concentration
(MIC)
This protocol details the broth microdilution method for determining the MIC of Alisamycin.
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1. Preparation of Alisamycin Stock Solution:

Dissolve a known weight of purified Alisamycin in a suitable solvent (e.g., methanol) to

prepare a stock solution of 1 mg/mL.

2. Inoculum Preparation:

Grow the test microorganisms overnight in a suitable broth medium (e.g., Mueller-Hinton

Broth for bacteria, Sabouraud Dextrose Broth for fungi).

Dilute the overnight culture to achieve a final inoculum density of approximately 5 x 10⁵

CFU/mL in the test wells.

3. Broth Microdilution Assay:

In a 96-well microtiter plate, perform serial two-fold dilutions of the Alisamycin stock solution

in the appropriate broth medium to obtain a range of concentrations.

Inoculate each well with the standardized microbial suspension.

Include a positive control (microorganism without Alisamycin) and a negative control (broth

without microorganism) for each plate.

Incubate the plates at the optimal growth temperature for the respective microorganism for

18-24 hours.

Determine the MIC as the lowest concentration of Alisamycin that completely inhibits visible

growth of the microorganism.
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Caption: Experimental workflow for the production and analysis of Alisamycin.
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Caption: Generalized biosynthetic pathway for manumycin-group antibiotics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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